Cas no 116114-12-6 (3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-phenyl-)

3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-phenyl- structure
116114-12-6 structure
Product Name:3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-phenyl-
CAS No:116114-12-6
MF:C11H13N3O
MW:203.240422010422
CID:199876
PubChem ID:3087745
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-phenyl-
    • 2-ethyl-4-methyl-5-phenyl-1,2,4-triazol-3-one
    • 116114-12-6
    • BRN 4185882
    • DTXSID50151278
    • 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2-ethyl-4-methyl-5-phenyl-
    • 2,4-Dihydro-2-ethyl-4-methyl-5-phenyl-3H-1,2,4-triazol-3-one
    • CHEMBL96289
    • Inchi: 1S/C11H13N3O/c1-3-14-11(15)13(2)10(12-14)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
    • InChI Key: ORWUMNGYNRJQII-UHFFFAOYSA-N
    • SMILES: O=C1N(CC)N=C(C2C=CC=CC=2)N1C

Computed Properties

  • Exact Mass: 203.10599
  • Monoisotopic Mass: 203.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 280.8°Cat760mmHg
  • Flash Point: 123.6°C
  • Refractive Index: 1.598
  • PSA: 35.91
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